![molecular formula C15H17ClN4O3 B11490121 N-[2-(4-chlorophenyl)ethyl]-4-(4-nitro-1H-pyrazol-1-yl)butanamide](/img/structure/B11490121.png)
N-[2-(4-chlorophenyl)ethyl]-4-(4-nitro-1H-pyrazol-1-yl)butanamide
Description
N-[2-(4-chlorophenyl)ethyl]-4-(4-nitro-1H-pyrazol-1-yl)butanamide is a chemical compound with a complex structure. Let’s break it down:
N-[2-(4-chlorophenyl)ethyl]: This part of the compound contains an ethyl group attached to a 4-chlorophenyl ring via a nitrogen atom.
4-(4-nitro-1H-pyrazol-1-yl)butanamide: Here, we have a butanamide backbone with a 4-nitro-1H-pyrazol-1-yl substituent.
Properties
Molecular Formula |
C15H17ClN4O3 |
|---|---|
Molecular Weight |
336.77 g/mol |
IUPAC Name |
N-[2-(4-chlorophenyl)ethyl]-4-(4-nitropyrazol-1-yl)butanamide |
InChI |
InChI=1S/C15H17ClN4O3/c16-13-5-3-12(4-6-13)7-8-17-15(21)2-1-9-19-11-14(10-18-19)20(22)23/h3-6,10-11H,1-2,7-9H2,(H,17,21) |
InChI Key |
JHGNXPRLMOBMTK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)CCCN2C=C(C=N2)[N+](=O)[O-])Cl |
Origin of Product |
United States |
Chemical Reactions Analysis
The compound may undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions would depend on the specific functional groups present. Major products could include derivatives with altered substituents or modified functional groups.
Scientific Research Applications
N-[2-(4-chlorophenyl)ethyl]-4-(4-nitro-1H-pyrazol-1-yl)butanamide’s applications span several fields:
Medicine: Investigate its potential as a drug candidate due to its unique structure.
Chemistry: Explore its reactivity and use it as a building block for other compounds.
Biology: Study its interactions with biological targets (e.g., enzymes, receptors).
Industry: Assess its industrial applications (e.g., as a precursor for agrochemicals or pharmaceuticals).
Mechanism of Action
The compound’s mechanism of action likely involves binding to specific molecular targets (e.g., proteins, enzymes) and modulating cellular processes. Further research is needed to elucidate these details.
Comparison with Similar Compounds
While I don’t have direct information on similar compounds, researchers can compare N-[2-(4-chlorophenyl)ethyl]-4-(4-nitro-1H-pyrazol-1-yl)butanamide with related structures to highlight its uniqueness.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
